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Bruceine H Bruceine H
Brand Name: Vulcanchem
CAS No.: 105532-18-1
VCID: VC0027437
InChI: InChI=1S/C20H26O9/c1-8-3-9(22)5-17(2)10(8)4-11-18-7-28-19(6-21,14(24)12(23)13(17)18)20(18,27)15(25)16(26)29-11/h3,10-15,21,23-25,27H,4-7H2,1-2H3/t10-,11+,12+,13+,14-,15-,17-,18+,19+,20-/m0/s1
SMILES: CC1=CC(=O)CC2(C1CC3C45C2C(C(C(C4(C(C(=O)O3)O)O)(OC5)CO)O)O)C
Molecular Formula: C20H26O9
Molecular Weight: 410.419

Bruceine H

CAS No.: 105532-18-1

Main Products

VCID: VC0027437

Molecular Formula: C20H26O9

Molecular Weight: 410.419

Bruceine H - 105532-18-1

CAS No. 105532-18-1
Product Name Bruceine H
Molecular Formula C20H26O9
Molecular Weight 410.419
IUPAC Name (1R,2R,3R,6R,8S,13S,14R,15R,16S,17R)-2,3,15,16-tetrahydroxy-17-(hydroxymethyl)-9,13-dimethyl-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-4,11-dione
Standard InChI InChI=1S/C20H26O9/c1-8-3-9(22)5-17(2)10(8)4-11-18-7-28-19(6-21,14(24)12(23)13(17)18)20(18,27)15(25)16(26)29-11/h3,10-15,21,23-25,27H,4-7H2,1-2H3/t10-,11+,12+,13+,14-,15-,17-,18+,19+,20-/m0/s1
Standard InChIKey GEKZTDPOCIKWAV-PCGPBTBDSA-N
SMILES CC1=CC(=O)CC2(C1CC3C45C2C(C(C(C4(C(C(=O)O3)O)O)(OC5)CO)O)O)C
PubChem Compound 101600138
Last Modified Nov 11 2021
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